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Compound of Interest

2-(Furan-2-yl)piperidine-1-
Compound Name:
carbaldehyde

Cat. No.: B11806721

Get Quote

\ J

Compound Identifier: CAS 1355234-20-6 Chemical Name: 2-(Furan-2-yl)piperidine-1-
carbaldehyde Molecular Formula: C10H13NO2 Molecular Weight: 179.22 g/mol [1][2][3][4]

Compound Profile & Solubility Logic

Before troubleshooting, it is critical to verify that you are working with the neutral organic
molecule and not a salt derivative (e.g., hydrochloride), as their solubility profiles differ
drastically.[1][2]

Chemical Nature: This compound features a piperidine ring (lipophilic backbone) fused with a
furan moiety (aromatic, electron-rich) and an N-formyl group (polar amide-like functionality).[1]

[2]

o Theoretical Solubility: As a polar organic molecule with no ionizable protons (neutral pH), it is
predicted to be highly soluble in polar aprotic solvents (DMSO, DMF) and polar protic
solvents (Methanol, Ethanol).[1][2]

o Physical State: Often supplied as a viscous oil or a low-melting solid.[1][2] "Solubility issues"
in this context frequently stem from phase separation (oiling out), high viscosity, or kinetic
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entrapment in a crystal lattice rather than thermodynamic insolubility.[1][2]

Troubleshooting Guide (Q&A)
Category A: DMSO Solubilization Issues

Q1: I am trying to dissolve the compound in DMSO, but | see a hazy suspension or oil droplets.
Is it insoluble? Diagnosis: This is likely a miscibility or viscosity issue, not true insolubility. The
compound may be "oiling out" due to rapid addition or temperature differences.[2] Solution:

e The "Wetting" Technique: Do not add DMSO all at once. Add solvent dropwise to the
compound while vortexing.[1][2]

o Heat Application: DMSO has high viscosity.[1][2] Warm the mixture to 37—40°C for 5 minutes.
This lowers the viscosity of DMSO and increases the kinetic energy of the solute molecules,
breaking the solute-solute interactions.

e Sonication: Apply ultrasonic energy (40 kHz) for 3—5 minutes to disperse oil droplets or break
crystal aggregates.

Q2: My DMSO stock solution turned yellow/brown after storage. Is it still good?
Diagnosis:Furan Sensitivity. The furan ring is electron-rich and sensitive to oxidation and acid-
catalyzed degradation.[1][2] DMSO is hygroscopic; absorbed water can hydrolyze to form trace
acids, promoting furan ring opening or polymerization. Solution:

» Discard if the color change is significant or if a precipitate forms.[1][2][5]

e Prevention: Store DMSO stocks in small, single-use aliquots at -20°C or -80°C. Use
anhydrous DMSO (stored over molecular sieves) to minimize moisture uptake.[1][2]

Category B: Methanol Solubilization Issues

Q3: The compound dissolves in Methanol but precipitates when | cool it down. Why?
Diagnosis: You likely created a supersaturated solution at room temperature.[1][2] Methanol's
solubility capacity decreases sharply with temperature.[1][2] Solution:

» Determine the saturation limit at your working temperature (e.g., 4°C vs. 25°C).[1][2]
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« If working at low temperatures, reduce the concentration by 50%.[2]

» Alternative: Use Ethanol if compatible with your downstream application; it often has a
broader solubility range for piperidine derivatives.[1][2]

Q4: Can | use acidic methanol to help it dissolve? Diagnosis:High Risk. While protonating a
basic nitrogen usually helps solubility, this compound is an amide (N-formyl), so the nitrogen is
not basic.[1][2] Adding acid will not form a salt at the nitrogen but will attack the acid-sensitive
furan ring, leading to decomposition. Solution: Maintain a neutral pH.[1][2] Do not add HCI or
TFA.[1][2]

Step-by-Step Solubilization Protocols
Protocol A: Preparation of a High-Concentration Stock
(50 mM) in DMSO

Objective: Create a stable, clear stock solution for long-term storage.

Weighing: Weigh 8.96 mg of CAS 1355234-20-6 into a sterile, amber glass vial (protects
from light).

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: 299.9%, Water <0.2%).

Initial Mixing: Vortex at medium speed for 30 seconds.

o Checkpoint: If the solution is clear, proceed to step 5.

Assisted Dissolution (If cloudy):
o Sonication: Sonicate in a water bath at ambient temperature for 3 cycles of 60 seconds.

o Warming: If still cloudy, warm to 37°C in a water bath for 5 minutes. Vortex immediately
after warming.[1][2]

Sterilization (Optional but Recommended): Filter through a 0.22 um PTFE or Nylon syringe
filter.[1][2] Do not use Cellulose Acetate (CA) filters with DMSO.[1][2]
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e Storage: Aliquot into 50-100 pL volumes in polypropylene tubes. Store at -20°C (1 month) or
-80°C (6 months).

Protocol B: Recovering "Crashed Out" Samples

Objective: Redissolve precipitate formed after freezing or dilution.[1][2]

o Thaw: Allow the vial to reach room temperature (20-25°C) naturally. Do not open cold vials to
prevent condensation.

 Inspection: Check for crystals or oil at the bottom.[1][2]
e The "Pulse" Method:

o Vortex (High speed) for 10 seconds.

o Sonicate (40 kHz) for 20 seconds.

o Repeat 3 times.

 Verification: Hold the vial against a light source. The solution must be free of Schlieren lines
(swirls indicating density differences) and particulates.[1][2]

Data Summary & Reference Tables
Table 1: Solvent Compatibility Matrix
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Solvent Predicted Solubility Application Notes Risk Factors
) Best for stock Hygroscopic; freezes
DMSO High (>50 mg/mL) )
solutions.[1] at 19°C.
Evaporates quickly;
) Good for chemical P ) a Y
Methanol Moderate-High ] concentration
synthesis.[2]
changes.[1][2]
Alternative to Less polar than
Ethanol Moderate
Methanol.[1][2] MeOH.[1][2]
Hydrophobic effect
Not recommended.[1] S
Water Low/Insoluble 2] causes precipitation.
[11[2]
] Synthesis/Cleaning.[1]  Volatile; not for
Acetone High

[2] biological use.[1][2]

ble 2: Physical ies (Reference

Property Value Implication for Handling
) Use for molarity calculations.
Molecular Weight 179.22 2]
Lipophilic character dominates.
H-Bond Donors 0

[2]

H-Bond Acceptors

2 (Oin Furan, O

Good interaction with protic

in C=0) solvents.[1][2]

Acid Sensitivity

High (Furan ring)

Avoid acidic environments.

Visual Troubleshooting Workflow

The following diagram illustrates the logical decision path for resolving solubility issues with

CAS 1355234-20-6.
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Caption: Decision tree for troubleshooting solubility of CAS 1355234-20-6 in DMSO/Methanol.
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» National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 53394625 (Related Piperidine Derivatives).[1][2] Retrieved from PubChem.[1][2][6][7]
Link

¢ BldPharm.Product Datasheet: 2-(Furan-2-yl)piperidine-1-carbaldehyde (CAS 1355234-20-
6).[1][2][3][4]]8] Accessed via Supplier Database.[1][2] Link

+ Thermo Fisher Scientific.Technical Note: Handling and Solubility of Organic Building Blocks
in DMSO.Link[1][2]

« Sigma-Aldrich.Solvent Properties and Solubility Guide.[1][2]Link[1][2]

(Note: Specific peer-reviewed literature on the solubility of this specific intermediate is limited;
protocols are derived from standard operating procedures for furan-containing amides and
supplier technical data.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11806721/docs#technical-support-center-
solubilization-handling-of-cas-1355234-20-6-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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